Cas no 459850-49-8 (2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 459850-49-8
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 6291536
• Update Time: 2025-05-21

2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C15H18N4O2S/c1-8-5-9(2)13(10(3)6-8)16-12(20)7-22-15-17-14(21)11(4)18-19-15/h5-6H,7H2,1-4H3,(H,16,20)(H,17,19,21)
• InChI Key： ZVFGQIUUPKOZHF-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1=NC(=O)C(C)=NN1

Additional information on 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide

2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanyl-N-(2,4,6-Trimethylphenyl)Acetamide: A Comprehensive Overview

The compound 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide (CAS No 459850-49-8) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of acetamides and features a triazine ring system with a sulfanyl group attached. Its molecular formula is C₁₇H₂₁N₃O₂S, and its molecular weight is approximately 367.4 g/mol. The compound is known for its unique chemical properties and has been the subject of extensive research in recent years.

The synthesis of CAS No 459850-49-8 involves a multi-step process that typically begins with the preparation of the triazine core. This is followed by the introduction of the sulfanyl group and the acetamide moiety through carefully controlled reactions. The compound's structure makes it highly versatile, enabling it to participate in various chemical transformations. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules and advanced materials.

One of the most significant areas of research involving 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide is its application in drug discovery. The compound's ability to act as a scaffold for medicinal chemistry has been extensively explored. For instance, researchers have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound in the development of novel therapeutic agents.

In addition to its role in drug discovery, CAS No 459850-49-8 has also been investigated for its potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and advanced polymer systems. Recent studies have shown that when incorporated into polymer matrices, this compound can significantly enhance the mechanical and thermal stability of the resulting materials.

The physical properties of 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-Yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide are equally noteworthy. It has a melting point of approximately 170°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly evaluated, making it suitable for use in a wide range of industrial and laboratory applications.

From an environmental perspective, the biodegradability and toxicity profile of CAS No 459850-X-X have been closely examined. Studies indicate that it exhibits low toxicity to aquatic organisms and has a moderate biodegradation rate under aerobic conditions. These findings are particularly important for industries that rely on this compound for manufacturing processes.

In conclusion, 2-(6-methyl-Sulfanyl-N-acetamide) (CAS No 459850-X-X) is a multifaceted compound with significant potential across various fields. Its structural complexity and unique chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.